![molecular formula C13H8BrClN2O4 B6209040 5-bromo-3-[(3-chloro-5-nitrophenyl)methoxy]pyridine-2-carbaldehyde CAS No. 2703778-79-2](/img/no-structure.png)
5-bromo-3-[(3-chloro-5-nitrophenyl)methoxy]pyridine-2-carbaldehyde
Overview
Description
5-Bromo-3-[(3-chloro-5-nitrophenyl)methoxy]pyridine-2-carbaldehyde (5-Br-3-Cl-5-NPPMC) is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of synthetic reactions, as well as being a useful tool for studying the structure and function of biological systems.
Scientific Research Applications
5-Br-3-Cl-5-NPPMC is a useful compound for a variety of scientific research applications. It has been used in the synthesis of other compounds, such as 5-bromo-3-[(3-chloro-5-nitrophenyl)methoxy]pyridine-2-carboxylic acid, which is used in the synthesis of drugs. It has also been used in the synthesis of polymers, such as polystyrene, and in the synthesis of dyes and pigments. In addition, it has been used for the study of the structure and function of proteins, as well as for the study of enzyme kinetics and drug metabolism.
Mechanism of Action
The mechanism of action of 5-Br-3-Cl-5-NPPMC is not well understood. However, it is known that it can act as a substrate for enzymes, and it is believed that it may also be involved in the binding of proteins to other molecules. Additionally, it has been shown to inhibit the activity of some enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-3-Cl-5-NPPMC are not well understood. However, it has been shown to bind to proteins and to inhibit the activity of some enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, it has been shown to have some antioxidant activity, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
5-Br-3-Cl-5-NPPMC has several advantages for use in lab experiments. It is a highly versatile compound that can be used in a variety of synthetic reactions. Additionally, it is highly efficient and yields a product with a purity of over 95%. However, it is important to note that it is a highly reactive compound, and should be handled with care.
Future Directions
The potential future directions for 5-Br-3-Cl-5-NPPMC are numerous. It could be used in the synthesis of other compounds, such as polymers and dyes. Additionally, it could be used to study the structure and function of proteins, as well as for the study of enzyme kinetics and drug metabolism. Furthermore, it could be used in the development of new drugs and treatments for diseases.
Synthesis Methods
5-Br-3-Cl-5-NPPMC is synthesized through a reaction between 5-bromo-3-[(3-chloro-5-nitrophenyl)methoxy]pyridine-2-carboxylic acid and dimethylformamide. This reaction is catalyzed by a base, such as sodium hydroxide, and proceeds in aqueous solution. The reaction is highly efficient and yields a product with a purity of over 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-[(3-chloro-5-nitrophenyl)methoxy]pyridine-2-carbaldehyde involves the reaction of 5-bromo-2-chloropyridine with 3-chloro-5-nitrobenzyl alcohol in the presence of a base to form the intermediate, which is then oxidized to the final product using an oxidizing agent.", "Starting Materials": [ "5-bromo-2-chloropyridine", "3-chloro-5-nitrobenzyl alcohol", "Base", "Oxidizing agent" ], "Reaction": [ "Step 1: 5-bromo-2-chloropyridine is reacted with 3-chloro-5-nitrobenzyl alcohol in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF, at elevated temperature to form the intermediate.", "Step 2: The intermediate is then oxidized to the final product using an oxidizing agent, such as Jones reagent or PCC, in an appropriate solvent, such as dichloromethane or acetonitrile, at room temperature.", "Step 3: The final product is isolated and purified using standard techniques, such as column chromatography or recrystallization." ] } | |
CAS RN |
2703778-79-2 |
Product Name |
5-bromo-3-[(3-chloro-5-nitrophenyl)methoxy]pyridine-2-carbaldehyde |
Molecular Formula |
C13H8BrClN2O4 |
Molecular Weight |
371.6 |
Purity |
95 |
Origin of Product |
United States |
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